Cas no 2549032-93-9 (2-({3-[(2,4-Dichlorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl}methyl)benzonitrile)

• Product Name: 2-({3-[(2,4-Dichlorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl}methyl)benzonitrile
• CAS No: 2549032-93-9
• MF: C₂₃H₂₁Cl₂N₃O₂
• MW: 442.337743520737
• CID: 5313524
• PubChem ID: 167996908
• Update Time: 2025-05-25

2-({3-[(2,4-Dichlorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl}methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[[3-[(2,4-Dichlorophenyl)methyl]-3,4-dihydro-2,4-dioxo-1(2H)-quinazolinyl]methyl]benzonitrile
• 2549032-93-9
• 2-({3-[(2,4-dichlorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl}methyl)benzonitrile
• 2-({3-[(2,4-Dichlorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl}methyl)benzonitrile

• Inchi： 1S/C23H21Cl2N3O2/c24-18-10-9-17(20(25)11-18)14-28-22(29)19-7-3-4-8-21(19)27(23(28)30)13-16-6-2-1-5-15(16)12-26/h1-2,5-6,9-11,19,21H,3-4,7-8,13-14H2
• InChI Key： WBEQQVHVYDRGJL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C(N(CC2C=CC=CC=2C#N)C2CCCCC2C1=O)=O)Cl

Computed Properties

• Exact Mass: 441.1010823g/mol
• Monoisotopic Mass: 441.1010823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 623.7±65.0 °C(Predicted)
• pka: -1.94±0.20(Predicted)

Additional information on 2-({3-[(2,4-Dichlorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl}methyl)benzonitrile

Compound 2549032-93-9: A Comprehensive Overview

The compound with CAS No. 2549032-93-9, known as 2-({3-[(2,4-Dichlorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl}methyl)benzonitrile, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of benzonitriles and features a complex structure incorporating a quinazoline core. The presence of a dichlorophenyl group adds to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of quinazoline derivatives in drug discovery. These compounds are known for their ability to interact with various biological targets, including protein kinases and other enzymes. The benzonitrile moiety in this compound further enhances its pharmacokinetic properties, making it a promising candidate for therapeutic applications. Researchers have reported that this compound exhibits potent inhibitory activity against certain enzymes involved in cancer progression and inflammation.

The synthesis of 2549032-93-9 involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the dichlorophenyl group is achieved through a Friedel-Crafts alkylation reaction, while the quinazoline core is formed via a cyclization process involving an amine and a carbonyl compound. The final step involves the introduction of the benzonitrile group through a nucleophilic substitution reaction. This intricate synthesis pathway underscores the compound's complexity and its potential as a lead molecule in drug development.

In terms of biological activity, this compound has shown remarkable selectivity towards specific molecular targets. Preclinical studies have demonstrated its ability to inhibit key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. Additionally, it has exhibited anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes. These findings suggest that 2549032-93-9 could be a valuable asset in the development of treatments for conditions such as Alzheimer's disease and chronic inflammation.

The structural uniqueness of this compound also makes it an attractive candidate for further modification and optimization. Researchers are currently exploring various strategies to enhance its bioavailability and reduce potential side effects. One promising approach involves modifying the dichlorophenyl group to improve solubility while maintaining its biological activity. Such efforts are expected to pave the way for clinical trials in the near future.

In conclusion, compound 2549032-93-9 represents a significant advancement in the field of medicinal chemistry. Its complex structure, combined with its potent biological activity, positions it as a key player in drug discovery research. As ongoing studies continue to uncover its full potential, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.